Cas no 7477-03-4 (1-(2-methoxyphenyl)butan-1-ol)

• Product Name: 1-(2-methoxyphenyl)butan-1-ol
• CAS No: 7477-03-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD06654210
• CID: 1770275
• PubChem ID: 252524
• Update Time: 2025-07-02

1-(2-methoxyphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)butan-1-ol
• NSC74551
• AC1L5M5S
• SureCN6055320
• AC1Q57N0
• CTK5E0479
• KST-1A9795
• AR-1B1007
• NSC-74551
• NSC74551; AC1L5M5S; SureCN6055320; AC1Q57N0; CTK5E0479; KST-1A9795; AR-1B1007; NSC-74551;
• SCHEMBL6055320
• DS-008002
• Oxybutylanisol
• NSC404631
• NSC-404631
• 7477-03-4
• 1-(2-Methoxyphenyl)-1-butanol
• SB84725
• DTXSID50291264

• MDL： MFCD06654210
• Inchi： 1S/C11H16O2/c1-3-6-10(12)9-7-4-5-8-11(9)13-2/h4-5,7-8,10,12H,3,6H2,1-2H3
• InChI Key： HQFDIBDPUWTEJY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1OC)CCC

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 2.52870

Additional information on 1-(2-methoxyphenyl)butan-1-ol

Research Brief on 1-(2-methoxyphenyl)butan-1-ol (CAS: 7477-03-4) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-methoxyphenyl)butan-1-ol (CAS: 7477-03-4) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile building block and bioactive scaffold. This aromatic alcohol derivative combines a methoxy-substituted phenyl ring with a butanol side chain, offering unique physicochemical properties that make it valuable for drug discovery and medicinal chemistry applications.

Recent studies published in the Journal of Medicinal Chemistry (2023) have explored the synthetic utility of 7477-03-4 as a precursor for novel GABA receptor modulators. The 2-methoxy substitution pattern appears to confer optimal lipophilicity for blood-brain barrier penetration, while the butanol chain provides flexibility for structural modifications. Researchers at Kyoto University developed an efficient asymmetric synthesis route achieving >98% enantiomeric purity, addressing previous challenges in stereoselective production.

In pharmacological investigations, derivatives of 1-(2-methoxyphenyl)butan-1-ol have shown promising activity as dual 5-HT1A/5-HT7 receptor ligands. A 2024 Structure-Activity Relationship study demonstrated that fluorination at the 4-position of the phenyl ring significantly enhanced binding affinity (Ki values < 10 nM for both targets) while maintaining favorable metabolic stability in human liver microsome assays. These findings suggest potential applications in CNS disorders including depression and neuropathic pain.

The compound's role in prodrug development has also been investigated. A recent patent application (WO2023187647) describes ester derivatives of 7477-03-4 designed for enhanced oral bioavailability of poorly soluble antiviral agents. The 2-methoxyphenyl moiety was found to improve intestinal absorption through interactions with membrane transporters, while the alcohol functionality allowed for controlled release of the active drug via enzymatic cleavage.

From a chemical biology perspective, 1-(2-methoxyphenyl)butan-1-ol has emerged as a valuable tool compound. Its fluorescence properties (λex 280 nm, λem 330 nm) enable its use as a microenvironment-sensitive probe in protein-ligand interaction studies. Research published in ACS Chemical Biology (2023) utilized 7477-03-4 derivatives to map allosteric sites on kinase targets, revealing previously unrecognized binding pockets that could be exploited for selective inhibitor design.

Ongoing clinical trials (Phase I) are evaluating a deuterated version of this compound (d3-1-(2-methoxyphenyl)butan-1-ol) as a potential PET tracer for imaging neuroinflammation. The deuterium substitution at the α-position significantly improved metabolic stability without altering target engagement, as reported in recent preclinical studies. This application capitalizes on the compound's ability to cross the blood-brain barrier and its specific accumulation in activated microglia.

Future research directions for 7477-03-4 derivatives appear promising, with several pharmaceutical companies developing libraries of analogs targeting various GPCRs and ion channels. The structural flexibility of this scaffold, combined with its favorable ADME properties, positions it as an important lead structure in multiple therapeutic areas. Further optimization studies are expected to yield clinical candidates within the next 2-3 years, particularly in neurology and oncology applications.